Methionine methyl ester

• IUPAC Name: methyl (2S)-2-amino-4-methylsulfanylbutanoate
• InChI: InChI=1S/C6H13NO2S/c1-9-6(8)5(7)3-4-10-2/h5H,3-4,7H2,1-2H3/t5-/m0/s1
• InChI Key: UIHPNZDZCOEZEN-YFKPBYRVSA-N
• Canonical SMILES: COC(=O)C(CCSC)N
• Isomeric SMILES: COC(=O)[C@H](CCSC)N
• Molecular Formula: C6H13NO2S
• DSSTOX Substance ID: DTXSID90908324
• Molecular Weight: 163.24 g/mol
• CAS RN: 10332-17-9, 2491-18-1

Description

Synthesis Analysis

The synthesis of methionine derivatives, including methionine methyl ester, involves complex biochemical reactions. A notable example is the methionine synthase (MetH) pathway, where MetH catalyzes the transfer of a methyl group from bound methylcobalamin to homocysteine, yielding methionine. This enzyme is a modular protein comprising distinct regions for binding different molecules involved in the methylation process, highlighting the complexity of synthesizing methionine and its derivatives (Goulding, Matthews, & Postigo, 1997). Additionally, L- and D-[methyl-11C]methionine have been synthesized in enantiomerically pure forms, demonstrating the feasibility of producing this compound derivatives with high specificity and yield (Långström et al., 1987).

Molecular Structure Analysis

This compound's structure is crucial for its function and interactions in biochemical pathways. The compound's molecular structure facilitates its role in methylation reactions, where it acts as a methyl donor. The understanding of methionine synthase's modular construction, including its binding regions for various substrates, provides insights into how this compound might be involved in homocysteine methylation processes (Goulding & Matthews, 1997).

Chemical Reactions and Properties

This compound participates in key chemical reactions, such as the methylation of homocysteine to form methionine. This process is essential for the synthesis of proteins and other biomolecules. The enzyme methionine synthase plays a critical role in these reactions, with its ability to transfer methyl groups from methylcobalamin to homocysteine, demonstrating the intricate chemical properties and reactions this compound is involved in (Goulding et al., 1997).

Physical Properties Analysis

While specific studies on the physical properties of this compound are limited in this search, methionine's physical properties, such as solubility, melting point, and stability, can provide insights into the behavior of its methyl ester derivative. Understanding these properties is crucial for its application in research and industrial processes.

Chemical Properties Analysis

The chemical properties of this compound, including its reactivity and stability, are defined by its molecular structure. The presence of the methyl ester group influences its role in methylation reactions, where it serves as a donor of methyl groups, a fundamental process in biological methylation and synthesis pathways. The enzyme methionine synthase's function in catalyzing the transfer of methyl groups highlights the significance of this compound's chemical properties in biological systems (Goulding & Matthews, 1997).

Scientific Research Applications

• Protein Methylation Studies : Methionine Methyl Ester is used in studies involving protein methylation. Chelsky et al. (1984) developed a diffusion assay to distinguish methionine from base-labile methyl esters in protein methylation studies (Chelsky, Gutterson, & Koshland, 1984).

• Metabolic Pathways in Plants : Mudd and Datko (1986) investigated how the methyl group of methionine is utilized in the plant Lemna paucicostata, finding that methionine contributes to various metabolic pathways including protein methionine, chlorophyll methyl esters, and nucleic acid derivatives (Mudd & Datko, 1986).

• Inorganic Chemistry : Norman, Ranford, and Sadler (1992) studied reactions of L-methionine with platinum compounds, providing insights into the metabolic pathways of the chemotherapy drug cisplatin (Norman, Ranford, & Sadler, 1992).

• S-Adenosyl-L-Methionine (SAMe) Research : Bottiglieri (2002) provided an overview of SAMe, a metabolite of methionine, highlighting its applications in clinical studies on depression, dementia, liver disease, and other conditions (Bottiglieri, 2002).

• Chemical Physics : Shirdhonkar et al. (2006) conducted a study on the oxidation of this compound in aqueous solutions, contributing to the understanding of its chemical properties (Shirdhonkar, Maity, Mohan, & Rao, 2006).

• Dairy Science : Rulquin et al. (2006) explored the effect of different forms of methionine on dairy cows, particularly focusing on lactational performance (Rulquin, Graulet, Delaby, & Robert, 2006).

• Bioinformatics and Computational Biology : Korendyaseva et al. (2008) investigated the regulatory mechanisms in liver methionine metabolism, providing insights into the molecular mechanisms controlling metabolic fluxes (Korendyaseva, Kuvatov, Volkov, Martinov, Vitvitsky, Banerjee, & Ataullakhanov, 2008).

• Cancer Treatment and Nutrition Research : Cavuoto and Fenech (2012) reviewed the role of methionine restriction in cancer growth control and life-span extension, highlighting the unique metabolic roles of methionine in cancer cells and potential dietary strategies (Cavuoto & Fenech, 2012).

Mechanism of Action

Target of Action

Methionine methyl ester primarily targets the methionine cycle , a crucial metabolic pathway . It is involved in the formation of S-adenosyl-methionine (SAM), a universal methyl donor . The compound’s primary targets are therefore the enzymes and substrates involved in this cycle.

Mode of Action

The compound interacts with its targets by participating in methylation reactions . This compound, as a methyl donor, contributes to the methylation of various substrates, influencing gene expression and protein function .

Biochemical Pathways

This compound is involved in the methionine cycle , the transsulfuration pathway , and polyamine biosynthesis . These pathways are interconnected and play a crucial role in cellular functions such as gene expression, redox homeostasis, and cell proliferation . This compound, through its involvement in these pathways, can influence these cellular processes.

Pharmacokinetics

It is known that methionine and its derivatives are primarily excreted through urine . The compound’s ADME properties and their impact on bioavailability need further investigation.

Result of Action

The molecular and cellular effects of this compound’s action are primarily related to its role as a methyl donor. Methylation can regulate a wide range of processes, including those responsible for lifespan extension . Additionally, methionine and its derivatives may have antioxidant activity and protect cells from oxidative stress .

Safety and Hazards

When handling Methionine methyl ester, it is advised to avoid contact with skin and eyes, and to avoid breathing dust. Use of personal protective equipment is recommended. Ensure adequate ventilation and remove all sources of ignition.

Future Directions

While the future directions of Methionine methyl ester are not explicitly mentioned in the search results, the compound’s role in methionine bioconjugation and its potential applications in various fields such as peptide synthesis, medicinal chemistry, and polymer materials suggest that it could be a subject of future research.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

Similarly to Example 45 but using methyl DL-methioninate (10.033 g., 61.5 mmole) and (+)-tartaric acid (9.506 g., 63.4 mmole, 1.03 equiv.) in dried methanol (50 ml., i.e. 20% ester concentration) and adding anisaldehyde (7.5 ml., 8.43 g., 61.9 mmole, 1 equiv.) and stirring for 44 hours to give methyl L-methioninate (+)-hemitartrate (11.208 g., 58%), [α]D21 + 28.8° (c 3.038, H2O).

Q & A

Q1: What is the molecular formula and weight of methionine methyl ester?

A1: this compound has a molecular formula of C6H13NO2S and a molecular weight of 163.24 g/mol.

Q2: Is there any spectroscopic data available for this compound?

A2: Yes, researchers have characterized this compound using various spectroscopic techniques, including infrared (IR) spectroscopy and nuclear magnetic resonance (NMR) spectroscopy. []

Q3: What is the stability of this compound under various conditions?

A3: this compound hydrochloride's stability can be affected by temperature. In a study examining the chlorinolysis of methionine derivatives, researchers observed that the reaction with chlorine did not proceed under the same conditions as other derivatives when using the sulfone derivative of methionine. []

Q4: What is the solubility of this compound in different solvents?

A4: The solubility of this compound can vary depending on the solvent and whether it is in its free base or hydrochloride salt form. For instance, the hydrochloride salt is soluble in water, while the free base exhibits better solubility in organic solvents. [, ]

Q5: How does this compound interact with lysosomes?

A5: this compound is known to induce lysosomal disruption. Research shows that treating cultured cells with 20 mmol/L of this compound for 45 minutes effectively lyses lysosomes. [, ] This property has been utilized for the isolation of lysosomal membranes.

Q6: Does this compound affect protein degradation?

A6: Yes, studies show that this compound can inhibit protein degradation, likely due to its interaction with lysosomes. For example, perfusion of rat hearts with a buffer containing 10 mM this compound for 20 minutes decreased the rate of proteolysis. [] This effect was found to be reversible upon removal of the compound.

Q7: Are there any specific transporters for this compound in bacterial cells?

A7: While specific transporters for this compound have not been identified, research suggests that L-methionine and its non-sulfur analog, L-norleucine, can partially block the transport of N-acetylneuraminic acid in Escherichia coli K-235. [] This observation hints at potential interactions with amino acid transport systems.

Q8: What are the applications of this compound in organic synthesis?

A8: this compound serves as a versatile building block in organic synthesis. For example, it is used as a starting material for the synthesis of N-(benzyloxycarbonyl)-L-vinylglycine methyl ester, a key intermediate in the preparation of various pharmaceuticals and bioactive compounds. [, ]

Q9: Can this compound be used in the synthesis of peptides?

A9: Yes, this compound can be used in peptide synthesis. One study demonstrated its incorporation into a peptic partial hydrolyzate from faba bean protein isolate through a plastein reaction using thermitase. [, ] The researchers found that the incorporation of methionine occurred stereospecifically.

Q10: Can this compound form complexes with metal ions?

A10: Yes, this compound can act as a ligand and form coordination complexes with various metal ions. Studies have investigated its interactions with diorganotin(IV) compounds like dimethyltin(IV), dibutyltin(IV), and diphenyltin(IV). [] The stability constants of these complexes were determined, and researchers analyzed the displacement of coordinated this compound by DNA constituents.

Q11: What is the role of this compound in metal-catalyzed reactions?

A11: this compound, when complexed with metal ions, can influence the rate of chemical reactions. For example, researchers studied the kinetics of base hydrolysis of α-amino acid esters in the presence of [Cu-Me4en]2+ complex (where Me4en is N,N,N′,N′-tetramethylethylenediamine) and found that the presence of this complex influenced the reaction rate. [] Similar studies investigated the catalytic activity of palladium(II) complexes with this compound in the hydrolysis of amino acid esters. [, ]

Q12: Does this compound possess any inherent pharmacological activity?

A12: While this compound itself might not exhibit direct pharmacological effects, derivatives and analogs have been explored for their potential therapeutic applications. For instance, a conjugate of penta-O-acetylglycyrrhizic acid with this compound demonstrated promising anti-inflammatory and anti-ulcer activities in animal models. []

Q13: Has this compound been investigated in the context of cancer research?

A13: Gold(III) acyclic carbene complexes incorporating this compound as part of the ligand system have shown potential as anticancer agents. These complexes demonstrated anti-proliferative effects against human adenoma-type lung cancer cells. Furthermore, compared to cisplatin, these complexes exhibited improved selectivity for MCF-7 breast cancer cells over healthy fibroblasts. []

Q14: Are there any other notable biological applications of this compound?

A14: this compound has been explored in the development of inhibitors for specific enzymes. For instance, researchers synthesized amino acid derived azolides, including one derived from L-methionine methyl ester, that function as irreversible inhibitors of porcine pancreatic elastase and human leukocyte elastase. []